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Get Quote

For researchers and drug development professionals investigating the c-Met inhibitor JNJ-

38877605 (alternatively referred to as JNJ525), this technical support center provides essential

information regarding its off-target effects, particularly the species-specific renal toxicity that led

to the discontinuation of its clinical development.[1][2][3][4] This guide offers troubleshooting

advice and frequently asked questions to aid in understanding and navigating these challenges

in your research.

Frequently Asked Questions (FAQs)
Q1: What is the primary on-target mechanism of action for JNJ-38877605?

JNJ-38877605 is a potent and highly selective ATP-competitive inhibitor of the c-Met receptor

tyrosine kinase, with an IC50 of 4 nM.[5][6] It has demonstrated over 600-fold selectivity for c-

Met compared to a panel of more than 200 other tyrosine and serine-threonine kinases.[5][6]

Its on-target activity involves the inhibition of HGF-stimulated and constitutively activated c-Met

phosphorylation, which plays a crucial role in cancer cell survival, invasiveness, and tumor

angiogenesis.[5][7]

Q2: What is the critical off-target effect of JNJ-38877605 observed in clinical trials?
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The primary off-target effect and reason for the termination of clinical development is renal

toxicity.[1][2][3][4] This toxicity was observed in virtually all patients, even at sub-therapeutic

doses, and was not predicted by preclinical studies in rats and dogs.[1][2][3][4]

Q3: Why was this renal toxicity not detected in initial preclinical animal models?

The renal toxicity is due to the formation of species-specific insoluble metabolites.[1][2][3][4]

The metabolic pathways leading to these toxic metabolites are active in humans and rabbits

but are not significantly present in rats and dogs, the common preclinical toxicology models.[1]

[2][3][4]

Q4: What is the biochemical mechanism behind this species-specific toxicity?

The toxicity is caused by the metabolism of JNJ-38877605 by the enzyme aldehyde oxidase.[1]

[2][3] This enzymatic activity leads to the formation of insoluble metabolites (M1/3 and M5/6)

that crystallize in the renal tubules, causing degenerative and inflammatory changes in the

kidneys.[1][2][3][4]

Troubleshooting Guide
Issue: Observing unexpected renal toxicity in an animal model during in vivo studies with JNJ-

38877605.

Troubleshooting Steps:

Verify the Animal Model: Confirm the species of your animal model. Renal toxicity has been

specifically documented in rabbits and humans due to the presence of aldehyde oxidase

activity.[1][2][3] If you are using rabbits, this toxicity is an expected outcome. If using other

species, consider the possibility of inter-individual variations in drug metabolism.

Metabolite Analysis: Conduct pharmacokinetic and metabolite profiling studies on plasma

and urine samples from the affected animals. The presence of insoluble metabolites,

specifically M1/3 and M5/6, would confirm a similar metabolic pathway to that observed in

humans and rabbits.[1][2][3]

Histopathological Examination: Perform a thorough histopathological evaluation of the

kidneys from the affected animals. Look for the characteristic signs of crystal formation within
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the renal tubules, accompanied by degenerative and inflammatory changes.[1][2][3][4]

Issue: In vitro results show high selectivity, but in vivo studies are confounded by toxicity.

Troubleshooting Steps:

Consider Species-Specific Metabolism: Recognize that in vitro kinase selectivity assays do

not account for in vivo metabolism. The high selectivity of JNJ-38877605 for c-Met is well-

documented, but this does not predict the formation of toxic metabolites in specific species.

[1][3][5]

In Vitro Metabolism Studies: To proactively assess this, you can perform in vitro metabolism

studies using liver subcellular fractions (S9 or microsomes) or hepatocytes from different

species (rat, dog, rabbit, human).[4] This can help identify the potential for the formation of

the problematic metabolites before moving to in vivo studies.

Aldehyde Oxidase Inhibition Assay: To confirm the role of aldehyde oxidase in the

metabolism of JNJ-38877605 in your system, you can use a known aldehyde oxidase

inhibitor, such as quercetin, in your in vitro metabolism assays.[1] A reduction in the

formation of the specific metabolites in the presence of the inhibitor would point to the

involvement of this enzyme.[1]

Experimental Protocols
Protocol 1: In Vivo Renal Toxicity Assessment in a Rabbit Model

Animal Model: Use adult New Zealand White rabbits.

Drug Administration: Administer JNJ-38877605 orally at various dose levels.

Monitoring: Regularly monitor the animals for clinical signs of toxicity. Collect blood samples

at predetermined time points to measure serum creatinine and blood urea nitrogen (BUN)

levels.

Urine Analysis: Collect urine to monitor for crystalluria and other signs of renal damage.

Pharmacokinetics: Analyze plasma samples to determine the pharmacokinetic profile of JNJ-

38877605 and its metabolites.
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Histopathology: At the end of the study, euthanize the animals and perform a complete

necropsy with a focus on the kidneys. Tissues should be fixed, sectioned, and stained for

microscopic examination to identify crystal deposits, tubular damage, and inflammation.[1][2]

[3][4]

Protocol 2: In Vitro Metabolite Identification

System: Utilize liver S9 fractions or hepatocytes from rats, dogs, rabbits, and humans.

Incubation: Incubate JNJ-38877605 with the liver preparations in the presence of appropriate

cofactors (e.g., NADPH for cytochrome P450 enzymes).

Analysis: Following incubation, analyze the samples using liquid chromatography-mass

spectrometry (LC-MS) to identify and quantify the parent drug and its metabolites.

Comparison: Compare the metabolite profiles across the different species to identify any

species-specific metabolites. The key metabolites of interest are M1/3 and M5/6.[1][2][3]

Quantitative Data Summary
Table 1: Kinase Selectivity of JNJ-38877605

Kinase IC50 (nM) Selectivity vs. c-Met

c-Met 4 -

Fms >2500 >625-fold

Other 200+ kinases - >600-fold

Data compiled from publicly available sources.[1][3][5]

Table 2: Species-Specific Renal Toxicity of JNJ-38877605
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Species
Renal Toxicity
Observed

Key Metabolites
Formed

Primary
Metabolizing
Enzyme

Human Yes M1/3, M5/6 Aldehyde Oxidase

Rabbit Yes M1/3, M5/6 Aldehyde Oxidase

Rat No Not significant -

Dog No Not significant -

Data compiled from published preclinical and clinical studies.[1][2][3][4]

Visualizations

JNJ-38877605 On-Target Pathway

HGF

c-Met Receptor

Activates

Downstream Signaling
(Proliferation, Survival, Angiogenesis)

Phosphorylates

JNJ-38877605

Inhibits

Click to download full resolution via product page

Caption: On-target signaling pathway of JNJ-38877605.
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Caption: Species-specific off-target metabolic pathway.
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Click to download full resolution via product page

Caption: Troubleshooting workflow for in vivo toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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